Cas no 213598-25-5 (4-Ethoxy-2-methoxy-5-methylsulfonylbenzoic acid)

• Product Name: 4-Ethoxy-2-methoxy-5-methylsulfonylbenzoic acid
• CAS No: 213598-25-5
• MF: C₁₁H₁₄O₆S
• MW: 274.290262699127
• CID: 2114406
• Update Time: 2023-08-04

4-Ethoxy-2-methoxy-5-methylsulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-methoxy-5-(methylsulfonyl)Benzoic acid
• 4-ethoxy-2-methoxy-5-methylsulfonylbenzoic acid
• 4-Ethoxy-2-methoxy-5-methylsulfonylbenzoic acid

• Inchi： 1S/C11H14O6S/c1-4-17-9-6-8(16-2)7(11(12)13)5-10(9)18(3,14)15/h5-6H,4H2,1-3H3,(H,12,13)
• InChI Key： GSSNCMDCWXJTKU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)O)C(=CC=1OCC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 385
• Topological Polar Surface Area: 98.3